(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide

Specification

• Molecular Formula: C24H22FNO4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (E)-N-(1,1-dioxothiolan-3-yl)-N-[[5-(4-fluorophenyl)furan-2-yl]methyl]-3-phenylprop-2-enamide
• Standard InChI: InChI=1S/C24H22FNO4S/c25-20-9-7-19(8-10-20)23-12-11-22(30-23)16-26(21-14-15-31(28,29)17-21)24(27)13-6-18-4-2-1-3-5-18/h1-13,21H,14-17H2/b13-6+
• Standard InChI Key: AOJRFAHKRZZBJU-AWNIVKPZSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)/C=C/C4=CC=CC=C4
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)C=CC4=CC=CC=C4

Introduction

The compound (2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide is a complex organic molecule that has garnered attention due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis, and potential applications based on available scientific literature.

Biological Activities

While specific biological activities of (2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide are not detailed, compounds with similar structures have shown promise in various biological contexts:

• Antimicrobial Activity: Furan derivatives have been reported to exhibit antimicrobial properties against bacteria such as Escherichia coli and Staphylococcus aureus.

• Anticancer Potential: Compounds incorporating furan and other aromatic rings have been studied for their anticancer properties, often involving mechanisms like enzyme inhibition.

• Neurological Effects: Some furan-based compounds have demonstrated antidepressant and anxiolytic activities.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Weight (g/mol)	Molecular Formula	Biological Activity
(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-(furan-2-yl)prop-2-enamide	429.5	C22H20FNO5S	Potential antimicrobial and anticancer
(2E)-N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methoxyphenyl)prop-2-enamide	486.0	Not specified	Anti-cancer, anti-inflammatory potential
(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-(4-methoxyphenyl)prop-2-enamide	469.5	C25H24FNO5S	Potential biological activities not detailed